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Compound of Interest

Compound Name: 3-(Hydroxymethyl)cyclopentanol

Cat. No.: B1162685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 3-(Hydroxymethyl)cyclopentanol. The information is curated for professionals in

research and development who require precise data for experimental design, synthesis, and

formulation. This document summarizes key quantitative data, outlines a general experimental

protocol for the determination of a key physical property, and provides a logical workflow for

this process.

Chemical Identity and Structure
3-(Hydroxymethyl)cyclopentanol is a diol featuring a cyclopentane ring substituted with both

a primary and a secondary alcohol group.[1][2] This dual functionality makes it a versatile

intermediate in organic synthesis.[1][2] Its structure allows for various chemical

transformations, including esterification, etherification, and oxidation, making it a valuable

building block for more complex molecules, such as carbocyclic nucleosides with potential

antiviral and anticancer applications.[1][2]

IUPAC Name: 3-(hydroxymethyl)cyclopentan-1-ol

Molecular Formula: C₆H₁₂O₂[1][3][4]

CAS Number: 1007125-14-5 (for the (1S,3S)-stereoisomer)[1][3][5]
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 3-
(Hydroxymethyl)cyclopentanol. These values are essential for predicting its behavior in

various solvents and under different experimental conditions.

Property Value Source

Molecular Weight 116.16 g/mol [1][2][3]

Density 1.1 ± 0.1 g/cm³ [2][5]

Boiling Point 246.5 ± 8.0 °C at 760 mmHg [2][5]

Flash Point 120.6 ± 13.0 °C [2][5]

Physical Description Oil [6]

Vapour Pressure 0.0 ± 1.1 mmHg at 25°C [5]

Index of Refraction 1.504 [5]

LogP (octanol-water partition

coefficient)
-0.45 [5]

Hydrogen Bond Donor Count 2 [5]

Hydrogen Bond Acceptor

Count
2 [5]

Solubility

Soluble in water, Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[5][6]

Experimental Protocols: Determination of Boiling
Point
While specific experimental documentation for the determination of the boiling point of 3-
(Hydroxymethyl)cyclopentanol is not readily available in the cited literature, a standard

methodology for such a determination would follow the principles of distillation under controlled

atmospheric pressure. Below is a generalized protocol.
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Objective: To determine the boiling point of 3-(Hydroxymethyl)cyclopentanol at atmospheric

pressure.

Apparatus:

Round-bottom flask

Distillation head with a thermometer adapter

Condenser

Receiving flask

Calibrated thermometer

Heating mantle

Boiling chips

Procedure:

Preparation: A sample of 3-(Hydroxymethyl)cyclopentanol is placed in the round-bottom

flask, and boiling chips are added to ensure smooth boiling.

Apparatus Assembly: The distillation apparatus is assembled. The thermometer is positioned

so that the top of the bulb is level with the side arm of the distillation head leading to the

condenser.

Heating: The flask is gently heated. The temperature is monitored as the liquid begins to boil

and the vapor rises.

Equilibrium: The temperature is recorded when it stabilizes, which occurs when the vapor is

in equilibrium with the boiling liquid. This stable temperature is the boiling point.

Pressure Correction: The atmospheric pressure is recorded, and if it deviates from standard

pressure (760 mmHg), a correction is applied to the observed boiling point.

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the determination of the boiling point

of a liquid sample such as 3-(Hydroxymethyl)cyclopentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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